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Compound of Interest

Compound Name:
tert-Butyl (6-methoxypyridin-2-

yl)carbamate

Cat. No.: B153061 Get Quote

An In-depth Technical Guide on the Safety and Handling of tert-Butyl (6-methoxypyridin-2-
yl)carbamate

For Research, Scientific, and Drug Development Professionals

This document provides comprehensive safety and handling information for tert-Butyl (6-
methoxypyridin-2-yl)carbamate (CAS No. 855784-40-6). The guidelines presented herein are

intended to support the safe use of this compound in a laboratory setting.

Chemical Identification and Properties
Property Value Source(s)

CAS Number 855784-40-6 [1]

Molecular Formula C₁₁H₁₆N₂O₃ [1]

Molecular Weight 224.26 g/mol [1]

Appearance Solid [1]

Boiling Point 275.3°C at 760 mmHg [1][2][3]

Density 1.146 g/cm³ [3]

Storage Temperature 2-8°C, under inert atmosphere [1][4]
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Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

GHS Classification:

Acute Toxicity, Oral (Category 4)[1]

Serious Eye Damage/Eye Irritation (Category 2A)[1]

Pictogram:

GHS07 (Exclamation Mark)

Signal Word:

Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

Prevention:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ eye protection/ face protection.

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.
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P330: Rinse mouth.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

P337 + P313: If eye irritation persists: Get medical advice/ attention.

Storage:

Store in a well-ventilated place. Keep container tightly closed.

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.

Experimental Protocols: Safe Handling Workflow
While specific experimental protocols for this compound are not readily available, a generalized

workflow for handling potentially hazardous solid chemicals is crucial for ensuring laboratory

safety.
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Preparation Phase

Handling Phase

Post-Handling Phase

Review Safety Data Sheet (SDS)

Perform Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Personal Protective Equipment (PPE)

Weigh Compound in Ventilated Enclosure

Proceed to Handling

Perform Chemical Reaction/Preparation

Securely Close Container After Use

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste in Designated Containers

Remove and Dispose of PPE Correctly

Wash Hands Thoroughly
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Caption: General workflow for safely handling a hazardous solid chemical in a laboratory

setting.

Methodology for Safe Handling:
Preparation Phase:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for tert-Butyl (6-methoxypyridin-2-yl)carbamate.

Risk Assessment: Evaluate the risks associated with the planned experiment, considering

the quantities used and the reactions involved.

Engineering Controls: Ensure a properly functioning fume hood or other ventilated

enclosure is available and in use.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[1]

Handling Phase:

Weighing: Weigh the solid compound within the fume hood to minimize inhalation of any

dust particles. Avoid the formation of dust and aerosols.[1]

Chemical Manipulation: Conduct all experimental procedures involving this compound

within the fume hood.

Storage: Keep the container tightly closed when not in use.[1]

Post-Handling Phase:

Decontamination: Clean the work area, including the balance and any spatulas or

glassware used, to remove any residual chemical.

Waste Disposal: Dispose of contaminated waste, including gloves and weighing paper, in

a designated hazardous waste container.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.
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Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1]

First Aid Measures
In case of exposure, follow these first aid protocols and seek medical attention.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[1]

Fire-Fighting and Accidental Release Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Fire-Fighting Procedures: Wear a self-contained breathing apparatus for firefighting if

necessary.

Accidental Release:

Use personal protective equipment. Avoid dust formation and breathing vapors, mist, or

gas. Ensure adequate ventilation.

Do not let the product enter drains.[1]

Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in

suitable, closed containers for disposal.

Toxicological and Ecological Information
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Toxicological Properties: The chemical, physical, and toxicological properties have not been

thoroughly investigated. It is known to be harmful if swallowed and causes serious eye

irritation.[1]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

Ecological Information: Do not let the product enter drains.[1]

Disposal Considerations
Dispose of this chemical and its container through a licensed disposal company. Follow all

federal, state, and local environmental regulations.

Exposure Event First Aid Response
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Caption: Logical relationship between exposure type and the corresponding first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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